1-Cyclopropylpropane-1-thiol

Core Science & Biosynthesis

Gas-Phase Fragmentation Dynamics of 1-Cyclopropylpropane-1-thiol: A Mass Spectrometry Whitepaper

Executive Summary

For researchers and drug development professionals, the unambiguous structural elucidation of volatile sulfur compounds is a critical analytical hurdle. 1-Cyclopropylpropane-1-thiol (Molecular Formula: C6H12S, MW: 116.22 g/mol ) presents a unique mass spectrometry (MS) profile due to the competing stabilities of its cyclopropyl ring and its sulfhydryl (-SH) group[1]. This whitepaper provides an in-depth mechanistic guide to the electron ionization (EI) fragmentation pathways of 1-cyclopropylpropane-1-thiol, detailing the causality behind its gas-phase dissociation and providing a self-validating experimental protocol for its analysis.

Structural Deconstruction & Ionization Theory

When 1-cyclopropylpropane-1-thiol is subjected to standard 70 eV electron ionization, the initial ionization event is not random. The first electron is preferentially ejected from the non-bonding lone pairs of the sulfur heteroatom, as sulfur's ionization energy (~9.0 eV) is significantly lower than that of the carbon-carbon sigma bonds in the cyclopropyl or propyl chains. This generates the primary radical cation [M]∙+ at m/z 116[1]. The subsequent fragmentation cascade is entirely driven by the thermodynamic imperative to stabilize this localized positive charge[2].

Mechanistic Fragmentation Pathways

The fragmentation of this molecule is governed by three primary pathways: alpha-cleavage, hydrogen sulfide elimination, and direct thiol radical loss[3].

Pathway A: Alpha-Cleavage (The Dominant Route)

Alpha-cleavage involves the homolytic cleavage of a carbon-carbon bond adjacent to the charge-bearing sulfur atom. The alpha-carbon in 1-cyclopropylpropane-1-thiol is bonded to two distinct moieties: an ethyl group and a cyclopropyl group.

• Loss of Ethyl Radical ( −∙C2​H5​ , 29 Da): Yields a highly stable thionium ion at m/z 87.

• Loss of Cyclopropyl Radical ( −∙C3​H5​ , 41 Da): Yields a thionium ion at m/z 75.

The Causality of Abundance: According to Stevenson's Rule, the fragmentation pathway that expels the radical with the higher ionization energy is favored. The cyclopropyl radical is highly strained due to its sp2 -like hybridized C-H bonds, making it thermodynamically unstable compared to the primary ethyl radical. Consequently, the expulsion of the ethyl radical is overwhelmingly favored, making m/z 87 the dominant alpha-cleavage product and a primary candidate for the base peak.

Pathway B: Hydrogen Sulfide Elimination

Aliphatic thiols characteristically undergo the elimination of neutral hydrogen sulfide ( H2​S , 34 Da)[3]. This process involves a multi-centered transition state (often a 4- or 6-membered ring) where the sulfur radical abstracts a beta or gamma hydrogen atom from the alkyl chain. The expulsion of H2​S leaves behind a diene or cycloalkene radical cation at m/z 82 ( [C6​H10​]∙+ ).

Pathway C: Thiol Radical Loss

Direct heterolytic cleavage of the C-S bond results in the loss of the sulfhydryl radical ( −∙SH , 33 Da), generating a carbocation at m/z 83 ( [C6​H11​]+ ). In this specific molecule, the resulting positive charge on the alpha-carbon is uniquely stabilized by the adjacent cyclopropyl ring via sigma-conjugation (the "bisected" conformation of the cyclopropylcarbinyl cation), making this peak more prominent than it would be in a standard linear alkanethiol.

Proposed EI-MS fragmentation pathways for 1-cyclopropylpropane-1-thiol.

Self-Validating Experimental Protocol

To ensure scientific integrity, the analytical workflow must be a self-validating system. The following GC-MS protocol inherently verifies its own accuracy during execution.

Step 1: Instrument Calibration & System Suitability

• Action: Perform an autotune using Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 peaks are present with standard relative isotopic abundances.

• Causality: This ensures the quadrupole mass analyzer is accurately calibrated across the target mass range and that the electron multiplier voltage provides a linear, unskewed response before introducing the unknown sample.

Step 2: Sample Preparation

• Action: Dilute 1-cyclopropylpropane-1-thiol to 10 ppm in anhydrous dichloromethane (DCM). Use silanized glass vials.

• Causality: Free thiols are highly reactive and prone to oxidative dimerization (forming disulfides) or adsorption onto active silanol sites in standard glassware. Silanization and anhydrous conditions prevent sample degradation[2].

Step 3: Gas Chromatography Separation

• Action: Utilize a 30m DB-5MS column (5% phenyl / 95% dimethylpolysiloxane). Inject 1 µL in split mode (10:1) at an inlet temperature of 250°C. Oven program: 40°C hold for 1 min, ramp at 15°C/min to 250°C.

• Causality: A non-polar stationary phase is strictly required. Polar columns cause severe peak tailing for free sulfhydryl groups due to hydrogen bonding, which destroys chromatographic resolution.

Step 4: Mass Spectrometry Acquisition

• Action: Set the EI ion source to 70 eV and 230°C. Scan range: m/z 30 to 300.

Step 5: Data Validation via Isotopic Signature (Internal Control)

• Action: Isolate the molecular ion peak (m/z 116). Measure the intensity of the M+2 peak (m/z 118).

• Causality: Sulfur has a distinct stable isotope, 34S , with a natural abundance of approximately 4.25%. A true thiol molecular ion must exhibit this exact M+2 signature. If the m/z 118 peak is not ~4.2% of the m/z 116 peak, the signal is either contaminated or misidentified. This isotopic ratio acts as the ultimate self-validating checkpoint.

Self-validating GC-EI-MS experimental workflow for volatile thiol analysis.

Quantitative Data Summary

The following table synthesizes the expected quantitative data profile for the EI-MS analysis of 1-cyclopropylpropane-1-thiol based on the mechanistic pathways described above.

m/z	Fragment Formula	Relative Abundance	Mechanistic Origin
116	[C6​H12​S]∙+	Low (< 10%)	Molecular Ion ( M+ )
87	[C3​H5​−CH=SH]+	High (Base Peak)	Alpha-cleavage (Loss of ∙C2​H5​ )
83	[C6​H11​]+	Moderate	Direct Cleavage (Loss of ∙SH )
82	[C6​H10​]∙+	Moderate	Rearrangement (Loss of H2​S )
75	[C2​H5​−CH=SH]+	Low	Alpha-cleavage (Loss of ∙C3​H5​ )
55	[C4​H7​]+	Moderate	Cyclopropyl ring fragmentation / rearrangement

References

• Title: 1-Cyclopropylpropane-1-thiol | C6H12S | CID 57086834 Source: PubChem - National Institutes of Health (NIH) URL: [Link][1]

• Title: Fragment Correlation Mass Spectrometry Enables Direct Characterization of Disulfide Bond Cleavage Pathways of Therapeutic Peptides Source: Analytical Chemistry - ACS Publications URL: [Link][2]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

infrared (IR) spectroscopy absorption frequencies for 1-cyclopropylpropane-1-thiol

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 1-Cyclopropylpropane-1-thiol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the predicted infrared (IR) absorption frequencies for 1-cyclopropylpropane-1-thiol. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of the vibrational modes associated with the molecule's distinct functional groups: the thiol, the cyclopropyl ring, and the propyl chain. By synthesizing established spectroscopic principles with practical insights, this guide serves as an essential reference for the characterization and identification of this compound and structurally related molecules. It includes a detailed breakdown of expected spectral features, a step-by-step experimental protocol for sample analysis, and visual aids to connect molecular structure with spectroscopic data.

Introduction: The Vibrational Signature of a Unique Molecule

1-Cyclopropylpropane-1-thiol (C₆H₁₂S) is a molecule that combines three distinct structural motifs: a reactive thiol (sulfhydryl) group, a strained cyclopropyl ring, and a simple alkyl (propyl) chain.[1] Each of these components possesses unique vibrational characteristics that can be probed using infrared (IR) spectroscopy. IR spectroscopy is a powerful, non-destructive analytical technique that measures the absorption of infrared radiation by a molecule's bonds as they vibrate. The resulting spectrum is a unique "fingerprint," providing invaluable information about the functional groups present and the overall molecular structure.

The purpose of this guide is to deconstruct the molecular structure of 1-cyclopropylpropane-1-thiol and predict its IR spectrum with a high degree of confidence. Understanding these characteristic frequencies is paramount for confirming synthesis, assessing purity, and studying the interactions of this molecule in complex chemical and biological systems. We will explore the causality behind the expected absorption frequencies, grounding our predictions in the fundamental principles of molecular vibrations and referencing authoritative spectroscopic data.

Molecular Structure and Predicted Vibrational Modes

The key to interpreting the IR spectrum of 1-cyclopropylpropane-1-thiol lies in dissecting the molecule into its constituent parts and analyzing the vibrational modes associated with each.

• The Thiol (Sulfhydryl) Group (-SH): The thiol group is defined by the S-H and C-S bonds. The S-H stretching vibration is highly characteristic, though often weak in intensity due to the small change in dipole moment during the vibration.[2][3] The C-S stretch is also weak and appears in the complex fingerprint region of the spectrum.[3]

• The Cyclopropyl Group (c-C₃H₅): This three-membered ring is characterized by significant ring strain. This strain forces the C-C bonds to have more p-character and the C-H bonds to have more s-character than in a typical alkane. Consequently, the C-H stretching vibrations of a cyclopropyl ring occur at a noticeably higher frequency (above 3000 cm⁻¹) than those of unstrained alkyl groups.[4][5] The ring also exhibits characteristic skeletal or "breathing" vibrations.[5]

• The Propyl Group (-CH₂CH₂CH₃): The propyl chain provides standard aliphatic C-H stretching and bending vibrations. These absorptions are typically strong and appear in well-established regions of the IR spectrum, confirming the presence of saturated hydrocarbon components.[6]

Below is a visual representation of the molecule and the primary bonds responsible for its characteristic IR absorptions.

Caption: Molecular structure and key vibrational modes of 1-cyclopropylpropane-1-thiol.

Predicted IR Absorption Frequencies: A Quantitative Summary

The following table synthesizes data from established spectroscopic literature to predict the IR absorption bands for 1-cyclopropylpropane-1-thiol. Each entry represents a specific type of bond vibration and its expected appearance in the spectrum.

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity & Notes
~3080 - 3040	Cyclopropyl C-H Stretch	Medium. This absorption above 3000 cm⁻¹ is a key diagnostic feature for the strained cyclopropyl ring.[4][5]
~2960 - 2850	Propyl C-H Stretch (Asymmetric & Symmetric)	Strong. These are characteristic absorptions for sp³ hybridized C-H bonds in the alkyl chain. Multiple peaks are expected.[6][7]
~2550	S-H Stretch	Weak. This is the most definitive peak for a thiol, but its low intensity is due to the small dipole moment of the S-H bond.[2][3][8] Its position can be influenced by hydrogen bonding.[9][10]
~1470 - 1440	CH₂ Bending (Scissoring)	Medium. Arises from both the propyl chain and the CH₂ groups in the cyclopropyl ring.[5][6][11]
~1380	CH₃ Bending (Symmetric)	Medium to Weak. Characteristic of the terminal methyl group on the propyl chain.[6][11]
~1020 - 1000	Cyclopropyl Ring Skeletal Vibration	Medium to Weak. A characteristic absorption related to the breathing or deformation of the three-membered ring.[5]
~700 - 570	C-S Stretch	Weak to Medium. This vibration falls in a broad range and is often difficult to assign definitively as it lies in the complex fingerprint region.[3]

Authoritative Analysis and Spectral Interpretation

When analyzing an experimental spectrum of 1-cyclopropylpropane-1-thiol, the primary objective is to locate the key diagnostic peaks.

• The High-Frequency Region (>3000 cm⁻¹): The most telling feature in this region is the presence of medium-intensity peaks between 3040-3080 cm⁻¹.[5] Their appearance is strong evidence for the C-H bonds of the cyclopropyl ring, distinguishing them from the stronger, more intense alkyl C-H stretches which will appear just below 3000 cm⁻¹.[4][6]

• The Thiol Marker (~2550 cm⁻¹): The S-H stretch is the single most important band for confirming the thiol functionality.[2] An analyst must look carefully for a sharp, but weak, absorption in this region.[2][3] In concentrated or pure samples, this peak may broaden slightly due to intermolecular hydrogen bonding, a phenomenon well-documented for thiols.[10] Its absence would be a strong indicator that the thiol group is not present or has reacted.

• The Fingerprint Region (<1500 cm⁻¹): This region will contain a complex series of overlapping peaks from C-H bending and C-C and C-S stretching vibrations.[5] While individual peak assignment can be challenging, the presence of a band around 1020 cm⁻¹ can further support the existence of the cyclopropyl ring.[5] The weak C-S stretch is also located here but is generally less useful for initial identification due to its variable position and potential overlap with other signals.[3]

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

This protocol describes the "neat liquid film" or "sandwich" method, a standard and reliable technique for analyzing pure, low-volatility liquid samples like 1-cyclopropylpropane-1-thiol. This method ensures trustworthiness by providing a direct measurement of the pure substance without solvent interference.[12][13]

Caption: Standard workflow for IR analysis of a neat liquid sample.

Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer sample compartment is clean and dry.

• Salt Plate Preparation: Handle salt plates (e.g., KBr or NaCl) with gloves to avoid moisture contamination. Clean the surfaces by gently wiping with a lint-free tissue dampened with a dry, volatile solvent (e.g., anhydrous dichloromethane or hexane). Allow the solvent to evaporate completely. Causality: Salt plates are hygroscopic and soluble in water; oils from skin can also interfere with the spectrum. Using a dry solvent prevents plate degradation and spectral contamination.[13][14]

• Background Acquisition: Place the clean, empty salt plates in the spectrometer's sample holder (or run with an empty beam path as per instrument instructions) and acquire a background spectrum. Causality: This step is critical as it measures the absorbance of atmospheric CO₂ and water vapor, as well as any instrumental artifacts. The software will subtract this background from the sample spectrum, ensuring that the final spectrum contains only signals from the analyte.[15]

• Sample Application: Remove the salt plates. Place one to two drops of 1-cyclopropylpropane-1-thiol onto the center of one plate.[14]

• Film Formation: Gently place the second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates. Avoid introducing air bubbles.[12][14]

• Sample Spectrum Acquisition: Immediately place the "sandwich" assembly into the sample holder in the spectrometer and acquire the IR spectrum. A typical acquisition involves co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: After acquisition, process the spectrum using the instrument software. This may involve baseline correction and labeling of significant peaks.

• Cleanup: Disassemble the salt plates and clean them thoroughly with a dry solvent. Store the plates in a desiccator to protect them from atmospheric moisture.[15]

Conclusion

The infrared spectrum of 1-cyclopropylpropane-1-thiol is predicted to be rich with information, offering distinct signatures for each of its core structural components. The weak S-H stretch around 2550 cm⁻¹, combined with the characteristic C-H stretches of the cyclopropyl ring above 3000 cm⁻¹, provide two powerful and complementary diagnostic markers for unambiguous identification. The strong alkyl C-H stretches and the complex pattern in the fingerprint region further complete the molecule's unique vibrational profile. By following a meticulous experimental protocol, researchers can obtain a high-fidelity spectrum that, when compared against the predictions outlined in this guide, serves as a definitive tool for the characterization of 1-cyclopropylpropane-1-thiol.

References

• Slideshare. (n.d.). Sampling techniques of Infrared Spectroscopy. Slideshare. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. University of Southern Mississippi. Retrieved from [Link]

• ResearchGate. (n.d.). How to prepare IR samples?. ResearchGate. Retrieved from [Link]

• University of the West Indies. (n.d.). IR in the Liquid Phase and Neat Samples. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A non-destructive spectroscopic tool for the detection of a thiol functional group. The Analyst. Retrieved from [Link]

• Rao, C. N. R. (1962). The C=S stretching frequency and the “−N−C=S bands” in the infrared. Spectrochimica Acta, 18, 1095-1100. Retrieved from [Link]

• Jensen, K. A., & Nielsen, P. H. (1966). Infrared spectra and normal vibrations of O-methyl monothiocarbonate, S-methyldithiocarbonates and N-methylmonothiocarbamates. Acta Chemica Scandinavica, 20, 597-620. Retrieved from [Link]

• Reddit. (2024, July 22). SH bond in IR. r/Chempros. Retrieved from [Link]

• The features of IR spectrum. (n.d.). Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• University of Massachusetts. (n.d.). IR Group Frequencies. Retrieved from [Link]

• Crowder, G. A. (1972). The C-S Stretching Frequency in Thiol Acids and Esters. Applied Spectroscopy, 26(4), 486-487. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Leavitt, C. M., et al. (2016). Conformation-specific spectroscopy of alkyl benzyl radicals: Effects of a radical center on the CH stretch infrared spectrum of an alkyl chain. The Journal of Chemical Physics, 145(12), 124314. Retrieved from [Link]

• ResearchGate. (n.d.). The C = S stretching frequency in the infrared spectra of studied compounds. Retrieved from [Link]

• Chegg. (2023, November 24). this is an IR spectrum for a cyclopropyl with a ketone group. or acetyl cyclopropane. Retrieved from [Link]

• Beltrame, M. (1988). SH vibrational frequency and hydrogen bond in biological thiols: a critical analysis. Physiological Chemistry and Physics and Medical NMR, 20(3), 189-191. Retrieved from [Link]

• Nužnik, S., et al. (2020). Reflection Absorption Infrared Spectroscopy Characterization of SAM Formation from 8-Mercapto-N-(phenethyl)octanamide Thiols with Phe Ring and Amide Groups. Molecules, 25(23), 5693. Retrieved from [Link]

• Rao, C. N. R., Venkataraghavan, R., & Kasturi, T. R. (1964). CONTRIBUTION TO THE INFRARED SPECTRA OF ORGANOSULPHUR COMPOUNDS. Canadian Journal of Chemistry, 42(1), 36-42. Retrieved from [Link]

• Bicca de Alencastro, R., & Sandorfy, C. (1972). A Low Temperature Infrared Study of Self-association in Thiols. Canadian Journal of Chemistry, 50(22), 3594-3600. Retrieved from [Link]

• Guo, Z., Zheng, W., & Hamoudi, H. (2008). On the chain length dependence of CH3 vibrational mode relative intensities in sum frequency generation spectra of self assembled alkanethiols. Surface Science, 602(23), 3551-3559. Retrieved from [Link]

• AIP Publishing. (2024, September 4). Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: –NH2 torsion. The Journal of Chemical Physics. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 23). infrared spectrum of cyclopropane. Retrieved from [Link]

• R Discovery. (n.d.). Infra-red spectra of natural products. Part II. Compounds containing the cyclopropane ring. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Cyclopropylpropane-1-thiol. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of the High-Resolution Infrared Spectrum of Cyclopropane. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-cyclopropyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Harris, A. L., et al. (1991). Vibrational energy relaxation of a polyatomic adsorbate on a metal surface: Methyl thiolate (CH3S) on Ag(111). The Journal of Chemical Physics, 94(1), 365-371. Retrieved from [Link]

• Anirban, P., et al. (2023). Dynamics of Dissociative Electron Attachment to Aliphatic Thiols. arXiv. Retrieved from [Link]

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• NIST. (n.d.). Propane, 2-cyclopropyl-. NIST Chemistry WebBook. Retrieved from [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for 1-cyclopropylpropane-1-thiol

Topic: Step-by-Step Synthesis Protocol for 1-Cyclopropylpropane-1-thiol Content Type: Application Note & Laboratory Protocol Target Audience: Researchers, synthetic chemists, and drug development professionals

Introduction & Strategic Overview

1-Cyclopropylpropane-1-thiol (C₆H₁₂S) is a highly valuable aliphatic thiol building block utilized in the design of agrochemicals and pharmaceutical active ingredients[1]. The incorporation of a cyclopropyl ring adjacent to a heteroatom is a proven bioisosteric strategy to increase the metabolic stability and rigidify the conformational space of drug candidates.

Synthesizing secondary thiols adjacent to a cyclopropyl ring presents a unique mechanistic challenge. The direct conversion of the corresponding alcohol (1-cyclopropylpropan-1-ol) to a thiol using traditional acidic halogenation (e.g., HBr, PBr₃) followed by sulfhydration is fundamentally flawed. Cyclopropylcarbinyl systems are exceptionally sensitive to strong acids and carbocation-generating conditions, which trigger a rapid ring-opening cascade known as the cyclopropylcarbinyl rearrangement , yielding undesired homoallylic byproducts[2][3].

To ensure high fidelity and preserve the cyclopropyl moiety, this protocol employs a mild, acid-free three-step sequence:

• Grignard Addition: Construction of the carbon framework[4][5].

• Mesylation: Mild activation of the hydroxyl group.

• Thiourea Substitution & Hydrolysis: Odor-controlled, high-yielding thiolation.

Mechanistic Pathways & Workflow Visualizations

The following diagrams map the validated synthetic workflow and the mechanistic rationale for avoiding acidic conditions.

Fig 1. Three-step synthetic workflow for 1-cyclopropylpropane-1-thiol avoiding acidic conditions.

Fig 2. Mechanism of acid-catalyzed cyclopropylcarbinyl rearrangement leading to ring-opened byproducts.

Quantitative Data Summary

The following table summarizes the stoichiometry and material requirements for a standard 100 mmol scale validation batch.

Phase	Material	MW ( g/mol )	Eq.	Amount	Function
1	Cyclopropanecarboxaldehyde	70.09	1.0	7.01 g (100 mmol)	Limiting Reagent
1	Ethylmagnesium bromide (3M in Et₂O)	133.27	1.1	36.7 mL (110 mmol)	Nucleophile
2	1-Cyclopropylpropan-1-ol	100.16	1.0	10.0 g (100 mmol)	Intermediate 1
2	Methanesulfonyl chloride (MsCl)	114.55	1.2	9.3 mL (120 mmol)	Activating Agent
2	Triethylamine (Et₃N)	101.19	1.5	21.0 mL (150 mmol)	Base / Acid Scavenger
3	Mesylate Intermediate	178.25	1.0	~17.8 g (100 mmol)	Intermediate 2
3	Thiourea	76.12	1.2	9.1 g (120 mmol)	Sulfur Source
3	NaOH (10% aq solution)	40.00	2.5	100 mL (250 mmol)	Hydrolysis Base

Experimental Protocols

Phase 1: Grignard Addition (Synthesis of 1-Cyclopropylpropan-1-ol)

Causality & Rationale: We utilize cyclopropanecarboxaldehyde and ethylmagnesium bromide rather than propanal and cyclopropylmagnesium bromide. Cyclopropylmagnesium bromide is prone to sluggish initiation and Wurtz coupling side-reactions, whereas EtMgBr is highly reliable and commercially available at low cost[4][5].

Step-by-Step Procedure:

• Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Charge the flask with ethylmagnesium bromide (36.7 mL, 3M in diethyl ether) and dilute with 100 mL of anhydrous THF. Cool the mixture to 0 °C using an ice-water bath.

• Dissolve cyclopropanecarboxaldehyde (7.01 g, 100 mmol) in 20 mL of anhydrous THF. Transfer this to the addition funnel.

• Add the aldehyde solution dropwise over 30 minutes to maintain the internal temperature below 5 °C.

• Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Self-Validation (In-Process Control): Check reaction completion via TLC (Hexanes/EtOAc 4:1). Stain with KMnO₄; the product appears as a bright yellow spot (R_f ~0.4) against a purple background.

• Carefully quench the reaction at 0 °C by the dropwise addition of saturated aqueous NH₄Cl (50 mL).

• Extract the aqueous layer with diethyl ether (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1-cyclopropylpropan-1-ol as a pale yellow oil. (Expected yield: 85-90%).

Phase 2: Activation via Mesylation

Causality & Rationale: As illustrated in Fig 2, generating a good leaving group must be done under basic conditions to prevent the cyclopropylcarbinyl rearrangement[2]. Mesylation using MsCl and Et₃N strictly avoids the generation of free carbocations.

Step-by-Step Procedure:

• In a 500 mL round-bottom flask, dissolve 1-cyclopropylpropan-1-ol (10.0 g, 100 mmol) in 150 mL of anhydrous dichloromethane (DCM).

• Add triethylamine (21.0 mL, 150 mmol) and cool the solution to 0 °C.

• Add methanesulfonyl chloride (9.3 mL, 120 mmol) dropwise over 15 minutes. A white precipitate (triethylamine hydrochloride) will immediately form.

• Stir the suspension at 0 °C for 1 hour.

• Self-Validation: TLC (Hexanes/EtOAc 3:1). The mesylate is UV inactive but stains with KMnO₄. Ensure the complete disappearance of the starting alcohol.

• Quench the reaction with ice water (100 mL). Transfer to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1M HCl (50 mL) to remove unreacted Et₃N, saturated NaHCO₃ (50 mL), and brine (50 mL).

• Dry over Na₂SO₄, filter, and evaporate the DCM at a temperature not exceeding 30 °C to prevent thermal degradation of the mesylate. Use the crude mesylate immediately in the next step.

Phase 3: Thiol Introduction via Isothiouronium Salt

Causality & Rationale: Direct displacement with sodium hydrosulfide (NaSH) often leads to the formation of symmetrical dialkyl sulfides (thioethers) due to the high nucleophilicity of the resulting thiolate. Using thiourea forms an intermediate isothiouronium salt, which is impervious to over-alkylation. Subsequent basic hydrolysis cleanly yields the primary thiol without the need for toxic H₂S gas.

Step-by-Step Procedure:

• Dissolve the crude mesylate (~17.8 g, 100 mmol) in 100 mL of absolute ethanol in a 250 mL round-bottom flask.

• Add thiourea (9.1 g, 120 mmol) in one portion.

• Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 78 °C) for 4 hours.

• Self-Validation: The formation of the isothiouronium salt is visually confirmed by the gradual precipitation of a white crystalline solid in the ethanolic solution.

• Cool the reaction to room temperature. Add 100 mL of a 10% aqueous NaOH solution (250 mmol).

• Reflux the mixture for an additional 2 hours to hydrolyze the isothiouronium salt. (Note: Ensure the fume hood is fully operational, as the thiol odor will become apparent).

• Cool the mixture to 0 °C and carefully acidify to pH 2 using 6M HCl.

• Extract the aqueous mixture with diethyl ether (3 × 75 mL).

• Wash the combined organics with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purify the crude 1-cyclopropylpropane-1-thiol via vacuum distillation to obtain a colorless, strongly odorous liquid[1]. (Expected overall yield from alcohol: 65-75%).

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Application Notes and Protocols for 1-Cyclopropylpropane-1-thiol as a Bulky Ligand in Transition Metal Catalysis

Abstract

In the ever-evolving landscape of transition metal catalysis, the design and application of sterically demanding ligands are paramount for achieving high catalytic activity, selectivity, and stability. This guide introduces 1-cyclopropylpropane-1-thiol as a novel, bulky thiol-based ligand for researchers, scientists, and drug development professionals. We provide a comprehensive overview of its synthesis, the preparation of its transition metal complexes, and its proposed application in palladium-catalyzed cross-coupling reactions. The unique steric and electronic properties imparted by the cyclopropyl and propyl moieties are discussed in the context of enhancing catalytic performance. Detailed, step-by-step protocols for the synthesis of the ligand, a representative palladium(II) thiolate complex, and its use in a model Suzuki-Miyaura cross-coupling reaction are presented.

Introduction: The Significance of Steric Bulk in Ligand Design

The performance of a transition metal catalyst is intricately linked to the electronic and steric properties of its coordinating ligands. Bulky ligands play a crucial role in promoting the formation of highly active, low-coordinate metal centers, which are often key intermediates in catalytic cycles.[1][2] By creating a sterically congested environment around the metal, these ligands can facilitate challenging steps such as oxidative addition and reductive elimination, while also preventing catalyst deactivation pathways like the formation of inactive metal dimers.[3][4]

While bulky phosphine ligands and N-heterocyclic carbenes (NHCs) have been extensively studied and utilized, thiol-based ligands offer a distinct set of electronic properties due to the soft nature of the sulfur donor atom.[5] The introduction of significant steric bulk to a thiol ligand, as proposed here with 1-cyclopropylpropane-1-thiol, presents an opportunity to combine the unique electronic character of a thiolate with the well-established benefits of steric hindrance. The cyclopropyl group, in particular, is known to exhibit electronic properties similar to a double bond, potentially influencing the electron density at the metal center in a unique manner.[6]

This document serves as a practical guide to harnessing the potential of 1-cyclopropylpropane-1-thiol in transition metal catalysis.

Synthesis of 1-Cyclopropylpropane-1-thiol

The synthesis of 1-cyclopropylpropane-1-thiol can be achieved through a two-step process starting from the corresponding alkyl halide. A plausible synthetic route involves the preparation of 1-bromo-1-cyclopropylpropane followed by nucleophilic substitution with a sulfur source.

Protocol 1: Synthesis of 1-Bromo-1-cyclopropylpropane

This protocol is a proposed adaptation of known methods for the bromination of similar alcohols.

Materials:

• 1-Cyclopropylpropan-1-ol

• Triphenylphosphine (PPh₃)

• Bromine (Br₂)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve triphenylphosphine (1.1 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add bromine (1.1 eq) dropwise to the stirred solution.

• After the addition of bromine is complete, add 1-cyclopropylpropan-1-ol (1.0 eq) dropwise via the dropping funnel.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 1-bromo-1-cyclopropylpropane by vacuum distillation.

Protocol 2: Synthesis of 1-Cyclopropylpropane-1-thiol

This protocol utilizes the reaction of the synthesized alkyl bromide with sodium hydrosulfide.[7][8]

Materials:

• 1-Bromo-1-cyclopropylpropane

• Sodium hydrosulfide (NaSH), anhydrous

• Anhydrous ethanol

• Deionized water

• Dilute hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve anhydrous sodium hydrosulfide (1.5 eq) in anhydrous ethanol under an inert atmosphere.

• To this solution, add 1-bromo-1-cyclopropylpropane (1.0 eq).

• Heat the reaction mixture to reflux and monitor its progress by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and pour it into deionized water.

• Carefully acidify the aqueous solution with dilute HCl to protonate the thiolate.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the crude 1-cyclopropylpropane-1-thiol by distillation under reduced pressure.

Diagram of Synthetic Workflow:

Caption: Synthetic pathway to 1-cyclopropylpropane-1-thiol.

Preparation of a Palladium(II)-Thiolate Complex

Thiolate complexes of transition metals can be synthesized through various methods, including the reaction of a metal salt with a thiol in the presence of a base, or by reacting a metal precursor with the thiol directly.[9][10]

Protocol 3: Synthesis of Bis(1-cyclopropylpropane-1-thiolato)bis(triphenylphosphine)palladium(II)

This protocol describes the synthesis of a representative palladium(II) thiolate complex.

Materials:

• 1-Cyclopropylpropane-1-thiol

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Celite

Procedure:

• To a Schlenk flask under an inert atmosphere, add bis(triphenylphosphine)palladium(II) dichloride (1.0 eq) and anhydrous THF.

• In a separate flask, dissolve 1-cyclopropylpropane-1-thiol (2.2 eq) in anhydrous THF.

• To the thiol solution, add triethylamine (2.5 eq) and stir for 10 minutes at room temperature.

• Slowly add the palladium precursor suspension to the thiolate solution via cannula.

• Stir the reaction mixture at room temperature for 4-6 hours. The formation of a precipitate (triethylammonium chloride) should be observed.

• Monitor the reaction by TLC or ³¹P NMR spectroscopy.

• Upon completion, remove the solvent under reduced pressure.

• Redissolve the residue in a minimal amount of THF and filter through a pad of Celite to remove the salt byproduct.

• Precipitate the product by the slow addition of anhydrous diethyl ether to the filtrate.

• Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum.

Diagram of Complex Formation:

Caption: Synthesis of the palladium(II)-thiolate complex.

Application in Suzuki-Miyaura Cross-Coupling

The steric bulk of the 1-cyclopropylpropane-1-thiolate ligand is anticipated to be beneficial in cross-coupling reactions, such as the Suzuki-Miyaura coupling. The bulky environment around the palladium center can promote the formation of the active monoligated palladium(0) species, which is crucial for the oxidative addition of sterically hindered aryl halides.[5][11][12]

Rationale for Application

The 1-cyclopropylpropane-1-thiolate ligand is expected to provide significant steric bulk, comparable to or exceeding that of some commonly used bulky phosphine ligands. This steric hindrance can accelerate the rate-limiting steps of the catalytic cycle and suppress the formation of off-cycle species.

Ligand	Estimated Cone Angle (θ)	Key Features
1-Cyclopropylpropane-1-thiolate	~130-145° (estimated)	Combines alkyl and cycloalkyl steric bulk; unique electronic contribution from cyclopropyl group.
Tri-tert-butylphosphine	182°	Extremely bulky, highly electron-donating.
Tricyclohexylphosphine	170°	Bulky, electron-rich alkylphosphine.
Triphenylphosphine	145°	Moderately bulky, electronically tunable.

Note: The cone angle for 1-cyclopropylpropane-1-thiolate is an estimation based on its structure and comparison with known ligands. Precise determination would require crystallographic or computational analysis.[13][14]

Protocol 4: Suzuki-Miyaura Coupling of 4-Bromotoluene and Phenylboronic Acid

This protocol outlines a model Suzuki-Miyaura cross-coupling reaction using an in-situ generated catalyst from the 1-cyclopropylpropane-1-thiolate ligand.

Materials:

• Palladium(II) acetate [Pd(OAc)₂]

• 1-Cyclopropylpropane-1-thiol

• 4-Bromotoluene

• Phenylboronic acid

• Potassium phosphate (K₃PO₄)

• Toluene, anhydrous

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a Schlenk tube under an inert atmosphere, add palladium(II) acetate (0.01 eq), 1-cyclopropylpropane-1-thiol (0.02 eq), 4-bromotoluene (1.0 eq), phenylboronic acid (1.2 eq), and potassium phosphate (2.0 eq).

• Add a degassed mixture of toluene and water (10:1 v/v).

• Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for 12-24 hours. Monitor the progress of the reaction by GC-MS.

• After the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 4-methyl-1,1'-biphenyl.

Diagram of Catalytic Cycle:

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Troubleshooting and Expected Outcomes

• Low Catalyst Activity: If the reaction is sluggish, a higher catalyst loading or a higher reaction temperature may be required. The choice of base and solvent can also significantly impact the reaction rate.

• Side Reactions: The formation of homocoupled products may indicate issues with the transmetalation step. Ensuring the quality of the boronic acid and the exclusion of oxygen are critical.

• Ligand Decomposition: While thiolate ligands are generally robust, decomposition at high temperatures is possible. If catalyst deactivation is suspected, a lower reaction temperature or the use of a more stable pre-catalyst could be explored.

The use of 1-cyclopropylpropane-1-thiol as a ligand is expected to lead to high yields in the coupling of a range of aryl halides, including sterically demanding substrates. The unique steric profile of the ligand may also impart interesting selectivities in reactions with substrates bearing multiple reactive sites.

Conclusion

1-Cyclopropylpropane-1-thiol represents a promising new addition to the toolbox of bulky ligands for transition metal catalysis. Its synthesis is achievable through standard organic transformations, and it can be readily incorporated into metal complexes. The protocols provided herein offer a starting point for the exploration of this ligand in a variety of catalytic applications. Further research into the precise steric and electronic parameters of this ligand and its complexes will undoubtedly open new avenues in catalyst design and synthetic methodology.

References

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• One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. (2022). Scientific Reports, 12(1), 15003. [Link][31]

• Visible-Light-Activated Nickel Thiolates for C–S Couplings. (2023). Organic Letters, 25(23), 4277–4282. [Link][32]

• Nickel Catalyzed Cross Coupling of Aryl and Alkenyl Triflates with Alkyl Thiols. (2020). ChemRxiv. [Link][33]

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Application Note: Preparation of Self-Assembled Monolayers (SAMs) Using 1-Cyclopropylpropane-1-thiol

Target Audience: Surface Scientists, Nanotechnologists, and Drug Development Professionals Document Type: Advanced Methodology and Protocol Guide

Introduction & Mechanistic Rationale

Self-assembled monolayers (SAMs) on gold surfaces are foundational to biosensor development, nanoparticle functionalization, and interfacial engineering. While linear alkanethiols are the industry standard, incorporating bulky or cyclic terminal groups—such as the cyclopropyl moiety found in 1-cyclopropylpropane-1-thiol —offers distinct physicochemical advantages[1][2].

From a mechanistic standpoint, the cyclopropyl tailgroup provides a densely packed surface composed exclusively of methylene-like carbons. Research has demonstrated that cyclopropyl-terminated SAMs can effectively mimic the interfacial properties of polymeric materials like polyethylene, offering a robust platform for studying protein adsorption and drug-surface interactions without the complications of polymer surface reconstruction ()[1][2]. Furthermore, the steric bulk of the cyclopropyl ring dictates the atomic contact density of the monolayer, allowing researchers to fine-tune surface wettability and frictional properties through precise "odd-even" chain length effects[1][2].

Physicochemical Profile

Understanding the molecular properties of the adsorbate is critical for predicting assembly kinetics and monolayer thickness.

Table 1: Physicochemical Properties of 1-cyclopropylpropane-1-thiol [3][4]

Property	Value
IUPAC Name	1-cyclopropylpropane-1-thiol
Molecular Formula	C₆H₁₂S
Molecular Weight	116.23 g/mol
SMILES	CCC(C1CC1)S
PubChem CID	57086834
Terminal Group	Cyclopropyl ring

Assembly Workflows and Mechanisms

The formation of a high-quality SAM is a thermodynamically driven process that transitions from rapid, disordered physisorption to a highly crystalline, chemisorbed state[5].

Mechanistic phases of 1-cyclopropylpropane-1-thiol self-assembly on gold surfaces.

Experimental workflow for preparing cyclopropyl-terminated SAMs on gold substrates.

Detailed Experimental Protocol

Expertise Note: The structural integrity of a SAM is intrinsically linked to absolute substrate cleanliness and the prevention of thiol oxidation[5]. This protocol is engineered as a self-validating system to guarantee reproducibility across experimental batches ()[5].

Phase 1: Substrate Preparation (Gold Cleaning)

Causality: Gold surfaces rapidly adsorb adventitious airborne hydrocarbons. Failure to remove these contaminants prevents the formation of the strong Au-S bond, leading to disordered, patchy monolayers[5].

• Solvent Degreasing: Sonicate the gold-coated substrate sequentially in HPLC-grade acetone, absolute ethanol, and ultrapure water (18.2 MΩ·cm) for 5 minutes each. Dry under a gentle stream of high-purity nitrogen gas.

• Oxidative Cleaning:

  • Method A (Preferred): Place the substrate in a UV/Ozone cleaner for 15–20 minutes to photo-oxidize remaining organic residues[5].

  • Method B (Piranha): Immerse the substrate in freshly prepared piranha solution (3:1 v/v concentrated H₂SO₄ to 30% H₂O₂) for 10 minutes[5]. Caution: Piranha solution is highly corrosive and explosive upon contact with organics. Handle only in a dedicated fume hood with appropriate PPE. Rinse exhaustively with ultrapure water, followed by absolute ethanol[5].

• Immediate Transfer: Proceed immediately to the assembly phase to prevent environmental re-contamination.

Phase 2: Thiol Solution Preparation

Causality: High thiol concentrations can induce multilayer formation via disulfide bonding, while low concentrations require impractically long assembly times. A 1 mM solution perfectly balances kinetic speed with crystalline organization[5].

• Measure 200-proof absolute ethanol into a clean, glass scintillation vial[5].

• Expert Insight: Degas the ethanol by sparging with argon or nitrogen for 15 minutes. Removing dissolved oxygen prevents the catalytic oxidation of 1-cyclopropylpropane-1-thiol into disulfides, which would severely disrupt assembly kinetics[5].

• Add the appropriate volume/mass of 1-cyclopropylpropane-1-thiol to achieve a final concentration of 1 mM[5].

Phase 3: Self-Assembly Incubation

• Submerge the freshly cleaned gold substrate into the 1 mM thiol solution[6].

• Backfill the headspace of the vial with dry nitrogen or argon gas to maintain an inert atmosphere[5].

• Seal the vial tightly with Parafilm®[6].

• Incubate at room temperature in the dark for 24 to 48 hours[6].

  • Causality: While initial chemisorption occurs within minutes, the thermodynamically driven reorganization of the alkyl chains and bulky cyclopropyl tailgroups into a dense, defect-free lattice requires extended incubation[5].

Phase 4: Post-Assembly Washing

• Remove the substrate using clean, non-reactive tweezers[6].

• Rinse the surface generously with pure ethanol for 10–15 seconds using a wash bottle[6].

• Sonicate the substrate in fresh ethanol for 1 to 2 minutes[6].

  • Causality: Sonication provides the mechanical energy required to dislodge physisorbed (non-covalently bound) thiol molecules and entangled disulfides, leaving only the covalently bound monolayer[6].

• Perform a final rinse with ethanol and dry completely under a steady stream of dry nitrogen gas[6].

System Validation & Troubleshooting

To ensure the protocol has produced a high-quality, defect-free monolayer, the system must be self-validating. Immediately following the final nitrogen drying step, perform the following characterizations:

• Validation Checkpoint (Contact Angle Goniometry): This is your primary rapid-validation tool. A successfully assembled cyclopropyl-terminated SAM will yield an advancing water contact angle ( θa​ ) of approximately 110°–115° [1]. If θa​<100° , the monolayer is defective, indicating incomplete chemisorption or contamination, rendering the substrate invalid for downstream applications[1].

• Optical Ellipsometry: Verify monolayer thickness. For this short-chain thiol, expect a uniform ellipsometric thickness correlating to the theoretical molecular length (~0.8–1.0 nm)[1][7].

Table 2: Troubleshooting Matrix

Observation / Issue	Mechanistic Cause	Corrective Action
Water Contact Angle < 100°	Incomplete SAM coverage or adventitious hydrocarbon contamination.	Ensure rigorous oxidative cleaning (UV/Ozone) prior to assembly. Increase incubation time to 48h.
Macroscopic aggregates on surface	Thiol oxidation forming insoluble disulfides in the assembly solution.	Degas the ethanol thoroughly with inert gas (Ar/N₂) before dissolving the thiol.
Inconsistent Ellipsometric Thickness	Multilayer formation due to retained physisorbed molecules.	Enhance post-assembly washing; ensure the 2-minute sonication step in pure ethanol is not skipped.

References

• Barriet, D., Chinwangso, P., & Lee, T. R. (2010). "Can Cyclopropyl-Terminated Self-Assembled Monolayers on Gold Be Used to Mimic the Surface of Polyethylene?" ACS Applied Materials & Interfaces, 2(4), 1254–1265. URL:[Link]

• National Center for Biotechnology Information. "1-Cyclopropylpropane-1-thiol | C6H12S | CID 57086834". PubChem Compound Summary. URL:[Link]

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Technical Notes & Optimization

preventing auto-oxidation of 1-cyclopropylpropane-1-thiol during long-term storage

Welcome to the technical support center for 1-cyclopropylpropane-1-thiol. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable reagent. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to prevent its auto-oxidation during storage.

Introduction to Thiol Stability

1-cyclopropylpropane-1-thiol, like many other thiols, is susceptible to degradation through auto-oxidation. The sulfhydryl (-SH) group is highly reactive and can undergo oxidation when exposed to atmospheric oxygen, a process often accelerated by trace metal ions, light, and elevated temperatures.[1][2] This degradation compromises the purity of the material, leading to inconsistent experimental results and potential failure of synthesis pathways. Understanding and mitigating this process is critical for reproducible and successful research.

The primary degradation pathway involves the oxidation of two thiol molecules to form a disulfide (1,1'-disulfanediylbis(1-cyclopropylpropane)). This process begins with the formation of a reactive thiolate anion or a thiyl radical, which then reacts further in the presence of oxygen.[3][4] Further oxidation can lead to the formation of sulfinic and sulfonic acids under more aggressive conditions.[5]

Frequently Asked Questions (FAQs)

Q1: Why does my 1-cyclopropylpropane-1-thiol have a different, less pungent odor than when I first received it?

A change in odor often indicates a chemical change. Thiols are known for their strong, often unpleasant smells, while their corresponding disulfides are typically less odorous. A significant reduction in odor intensity can be a primary sensory indicator of oxidation.

Q2: I've noticed a small amount of white precipitate forming in my stock vial. What is it?

The formation of a solid precipitate in a liquid thiol is a common sign of disulfide formation. Disulfides often have higher melting points and lower solubility in the parent thiol, causing them to precipitate out of the solution over time.[3]

Q3: Can I still use the material if I suspect some oxidation has occurred?

Using degraded material is not recommended, as the exact purity is unknown and can lead to unreliable and irreproducible results. The presence of the disulfide impurity can interfere with subsequent reactions. It is always best to re-qualify the material using analytical methods (see Protocol 2) or use a fresh, properly stored vial.

Q4: What is the single most important factor for preventing auto-oxidation?

Exclusion of oxygen. Creating and maintaining an inert atmosphere in the storage vessel is the most critical step to prevent the auto-oxidation cascade.[6][7][8]

Q5: Are antioxidants like BHT or Vitamin C effective for storage?

While antioxidants can be used, they introduce another chemical into your high-purity reagent. For many synthetic applications, adding an antioxidant is undesirable.

• Butylated Hydroxytoluene (BHT): A lipid-soluble antioxidant that can be effective in non-aqueous environments.[9]

• Ascorbic Acid (Vitamin C): A water-soluble antioxidant, less relevant for storing the pure thiol but could be considered if the thiol is used in an aqueous buffer system.[9]

For long-term storage of the neat compound, relying on a robust inert atmosphere and low temperature is the preferred, cleaner method.

Troubleshooting Guide

Observed Issue	Probable Cause	Recommended Action(s)
Inconsistent reaction yields or appearance of unknown byproducts in synthesis.	Degradation of the thiol starting material due to oxidation.	1. Quarantine the suspected vial. 2. Perform a QC check on the stored thiol using GC-MS or HPLC to determine purity (See Protocol 2). 3. Use a new, properly stored vial of 1-cyclopropylpropane-1-thiol for subsequent reactions.
Visible discoloration (e.g., yellowing) of the liquid.	Formation of various oxidation byproducts or polymeric species.	1. Discontinue use of the material. 2. Review storage procedures; ensure the vial was protected from light (amber glass) and stored under a proper inert atmosphere.
Pressure buildup or vacuum inside the vial upon opening.	This can indicate temperature cycling. Storing a vial at low temperatures and warming it without allowing pressure to equalize can draw in moist, oxygen-containing air as the headspace gas cools and contracts.[10]	1. Always allow the vial to warm completely to room temperature before opening the seal. 2. Before re-storing, re-purge the vial headspace with inert gas (See Protocol 1).

Best Practices & Protocols

Visualizing the Problem: The Auto-Oxidation Pathway

The following diagram illustrates the primary mechanism of thiol auto-oxidation, which these protocols are designed to prevent.

Caption: Fig 1. Simplified Thiol Auto-Oxidation Pathway

Protocol 1: Preparing 1-cyclopropylpropane-1-thiol for Long-Term Storage

This protocol details the "gold standard" method for storing oxygen-sensitive liquid reagents.

Materials:

• Vial of 1-cyclopropylpropane-1-thiol

• Appropriately sized amber glass vial with a PTFE-lined septum cap

• High-purity inert gas (Nitrogen or Argon) with a regulator and tubing[8]

• Long needles for gas inlet and outlet

• Parafilm or laboratory sealing tape

• -20°C or -80°C freezer[11]

Procedure:

• Select an Appropriate Vial: Choose a clean, dry amber glass vial that will be approximately 75-80% full with the thiol. Minimizing headspace reduces the amount of potential oxygen exposure.

• Transfer the Material (if necessary): If aliquoting from a larger bottle, perform the transfer under a gentle positive pressure of inert gas to prevent air exposure.

• Purge the Headspace (Blanketing): a. Puncture the septum with two needles: a longer inlet needle that reaches the headspace above the liquid and a shorter outlet needle. b. Gently flow the inert gas (e.g., Nitrogen) into the vial via the inlet needle for 2-3 minutes.[12] This displaces the heavier oxygen-containing air.[6][13] c. Be careful not to bubble the gas through the liquid, as this can evaporate your compound. The goal is to blanket the liquid. d. While the gas is still flowing, remove the outlet needle first, then the inlet needle to maintain a slight positive pressure of inert gas inside the vial.

• Seal the Vial: a. Ensure the septum cap is tightly secured. b. For extra protection, wrap the cap and neck of the vial with Parafilm.[14]

• Label Clearly: Label the vial with the compound name, date of storage, and a note such as "Stored under N₂ atmosphere."

• Store Properly: Place the sealed vial in a designated freezer, ideally at -20°C or, for maximum longevity, -80°C.[11]

Visualizing the Workflow: Recommended Storage Protocol

Caption: Fig 2. Recommended Long-Term Storage Workflow

Protocol 2: Quality Control (QC) Testing of Stored Thiol

If you suspect degradation or before using a thiol that has been stored for an extended period, a quick QC check is prudent.

Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Principle: This is the ideal method. It separates compounds based on their volatility and boiling point, and the mass spectrometer provides a mass for each component, allowing for definitive identification.

  • Procedure:

    • Prepare a dilute solution of the thiol in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

    • Inject a small volume into the GC-MS.

    • Expected Results: A pure sample will show a single major peak corresponding to the mass of 1-cyclopropylpropane-1-thiol (116.23 g/mol ).[15] The presence of a significant secondary peak with a mass corresponding to the disulfide (approx. 230.44 g/mol ) is a clear indicator of oxidation.

• High-Performance Liquid Chromatography (HPLC):

  • Principle: Useful for less volatile thiols or when derivatization is preferred. A UV detector is commonly used.[16][17]

  • Procedure:

    • Prepare a solution in a suitable mobile phase solvent.

    • Analysis by reverse-phase HPLC can separate the more polar thiol from the less polar disulfide.

    • Expected Results: The chromatogram will show the purity of the sample, with the disulfide appearing as a separate, typically later-eluting peak.

• Qualitative Test with Ellman's Reagent (for aqueous solutions):

  • Principle: Ellman's reagent (DTNB) reacts with free sulfhydryl groups to produce a yellow-colored product, which can be measured spectrophotometrically.[9][18] This is not a purity assay but confirms the presence of active thiol.

  • Utility: This is best used to confirm that a thiol is still "active" if it is being used in a biological or aqueous buffer system. A significant decrease in the yellow color produced compared to a fresh sample indicates a loss of free thiol.

References

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review.
• The role of thiols in antioxidant systems.
• Spontaneous Oxidation of Thiols and Thioether at the Air–Water Interface of a Sea Spray Microdroplet. Journal of the American Chemical Society.
• Inerting, Blanketing and Purging. Air Liquide in Taiwan.
• Inerting. Linde Gas.
• 1-Cyclopropylpropane-1-thiol. PubChem.
• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PubMed.
• Preventing oxidation of the thiol group in (S)-3-(mercaptomethyl)quinuclidin-3-ol. Benchchem.
• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. University of Parma.
• Principles of Inert Atmosphere Storage.
• Reactions of Thiols. Chemistry Steps.
• How We Handle Air Sensitive Samples. Momentum Transfer.
• Gases for oper
• Role of thiol oxidation by air in the mechanism of the self-initiated thermal thiol–ene polymeriz
• Inerting System. NIPPON GASES.
• Sample Preserv
• cyclopropanethiol CAS number and molecular formula. Benchchem.
• Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine. MDPI.
• How to store reagents under an inert gas. Reddit.
• The Science of Thiols in Wine. SevenFifty Daily.
• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange.
• Propanethiol. Wikipedia.

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• 2. The Science of Thiols in Wine | SevenFifty Daily [daily.sevenfifty.com]
• 3. The role of thiols in antioxidant systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. One moment, please... [chemistrysteps.com]
• 6. Inerting, Blanketing and Purging | Air Liquide in Taiwan [tw.airliquide.com]
• 7. Inerting [linde-gas.no]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. connectedvirus.net [connectedvirus.net]
• 12. reddit.com [reddit.com]
• 13. Official BOC Gases | Gas, Equipment and Accessories | Services and Industries - Ireland [bocgases.ie]
• 14. help.momentum-transfer.com [help.momentum-transfer.com]
• 15. 1-Cyclopropylpropane-1-thiol | C6H12S | CID 57086834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. research.unipd.it [research.unipd.it]

Technical Support Center: Yield Optimization for 1-Cyclopropylpropane-1-thiol Synthesis

Welcome to the Synthesis Support Center. The conversion of 1-cyclopropylpropan-1-ol to 1-cyclopropylpropane-1-thiol presents unique synthetic challenges. The presence of the strained cyclopropyl ring adjacent to a secondary carbon makes the substrate highly sensitive to acidic cleavage, while the secondary nature of the leaving group makes it prone to E2 elimination.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize reaction yields.

Part 1: Troubleshooting & FAQs (Mechanistic Insights)

Q1: Why am I seeing significant cyclopropyl ring-opening byproducts in my crude NMR? A: The cyclopropyl ring is highly susceptible to electrophilic ring-opening under strongly acidic conditions. Classical thiol synthesis methods often utilize concentrated HBr or HCl with thiourea[1]. Protonation of the secondary alcohol (or the cyclopropyl ring itself) generates a non-classical carbocation, which rapidly undergoes rearrangement to form homoallylic or ring-opened alkyl halides. Solution: Strictly avoid strong acids. Transition to the mildly acidic Mitsunobu reaction (using thioacetic acid, pKa ~3.4), which proceeds via an SN2 mechanism without carbocation formation[2].

Q2: I attempted a direct conversion using Lawesson's reagent, but my yield is below 20%. What went wrong? A: Direct conversion of secondary alcohols using Lawesson's reagent at elevated temperatures predominantly drives E2 dehydration rather than substitution. For secondary alcohols with α -hydrogens, this pathway heavily favors the formation of alkenes (e.g., 1-cyclopropylpropene)[3]. Solution: Direct sulfidation is not recommended for this substrate. A stepwise activation approach is required[4].

Q3: My GC-MS shows a dominant mass corresponding to a dimer (m/z ~230). How do I resolve this? A: This is the disulfide dimer, bis(1-cyclopropylpropyl) disulfide. Thiols are highly prone to auto-oxidation, particularly in basic environments where the thiolate anion is present[1]. Atmospheric oxygen acts as the oxidant during the hydrolysis of the thioester intermediate. Solution: All solvents used during the deprotection and workup phases must be rigorously degassed via argon sparging. Quenching the reaction to an acidic pH prior to atmospheric exposure is mandatory.

Q4: How do I minimize elimination if I choose the mesylate/thiourea route? A: Secondary mesylates readily undergo E2 elimination when treated with strong bases. While thiourea is a neutral, soft nucleophile that favors SN2, the subsequent hydrolysis of the isothiouronium salt requires a strong base (NaOH). Solution: Keep the hydrolysis temperature strictly below 40 °C and utilize a biphasic system (e.g., Water/DCM). This allows the free thiol to partition immediately into the organic layer, minimizing its exposure to the hot, basic aqueous environment.

Part 2: Quantitative Data & Yield Comparison

The following table summarizes the expected outcomes of various synthetic strategies based on the stereoelectronic profile of 1-cyclopropylpropan-1-ol.

Synthetic Strategy	Reagents / Conditions	Primary Challenge / Side Reaction	Expected Yield	Recommendation Status
Mitsunobu-Thioester	PPh 3​ , DIAD, AcSH; then K 2​ CO 3​ /MeOH	Disulfide dimerization (if not degassed)	75–85%	Highly Recommended
Isothiouronium Salt	MsCl, Et 3​ N; then Thiourea, NaOH	E2 Elimination (alkenes)	40–55%	Acceptable Alternative
Direct Sulfidation	Lawesson's Reagent, Toluene (Reflux)	Severe dehydration	< 20%	Not Recommended
Acidic Substitution	HBr, Thiourea, Reflux	Cyclopropyl ring-opening	< 5%	Strictly Avoid

Part 3: Visualizing the Synthetic Workflow

Caption: Workflow comparing the optimized Mitsunobu pathway against suboptimal synthetic routes.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Mitsunobu Thioesterification (SN2 Activation)

This protocol converts the alcohol to a thioester, avoiding carbocation formation and ensuring a clean inversion of stereochemistry[4].

• Preparation: Dissolve 1-cyclopropylpropan-1-ol (1.0 equiv) and triphenylphosphine (PPh 3​ , 1.2 equiv) in anhydrous THF (0.2 M) under a strict argon atmosphere.

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath.

• DIAD Addition: Add diisopropyl azodicarboxylate (DIAD, 1.2 equiv) dropwise over 15 minutes.

  • Causality: Slow addition prevents the exothermic decomposition of the highly reactive betaine intermediate.

• Nucleophile Addition: Add thioacetic acid (1.2 equiv) dropwise.

  • Self-Validation: The distinct yellow color of the DIAD-PPh 3​ betaine complex should gradually fade to colorless/pale yellow as the thioacetate nucleophile is consumed.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexanes/EtOAc 9:1) until the starting alcohol is completely consumed.

• Workup: Concentrate the mixture under reduced pressure. Purify the crude thioester via silica gel flash chromatography to remove triphenylphosphine oxide.

Protocol B: Degassed Hydrolysis to Free Thiol

This step liberates the free thiol while preventing oxidative dimerization[1].

• Degassing (Critical Step): Prepare a solution of 0.5 M K 2​ CO 3​ in Methanol. Sparge the solution with argon gas for a minimum of 30 minutes.

  • Causality: Removing dissolved oxygen is absolutely critical. In basic media, the thiolate anion is highly nucleophilic and will rapidly transfer electrons to O 2​ , triggering a radical coupling cascade that forms disulfides.

• Hydrolysis: Dissolve the purified thioester from Protocol A in the degassed MeOH/K 2​ CO 3​ solution at 0 °C. Stir for 2 hours under argon.

• Quenching: Quench the reaction strictly with degassed 1M HCl until the aqueous layer reaches pH 4.

  • Self-Validation: Acidifying the mixture protonates the thiolate back to the stable thiol (R-SH), effectively neutralizing its susceptibility to oxidative coupling before the flask is opened to the atmosphere.

• Extraction: Extract the aqueous layer with degassed diethyl ether (3x). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and carefully concentrate under a mild vacuum (Note: 1-cyclopropylpropane-1-thiol is volatile; avoid high vacuum and elevated water bath temperatures).

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. Synthesis and Modification of Morphine and Codeine, Leading to Diverse Libraries with Improved Pain Relief Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stable and easily available sulfide surrogates allow a stereoselective activation of alcohols - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01602D [pubs.rsc.org]

Technical Support Center: Optimizing Solvent Selection for 1-Cyclopropylpropane-1-Thiol Extraction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to isolate trace volatile organosulfur compounds. 1-Cyclopropylpropane-1-thiol presents a unique extraction challenge: it is highly volatile, sterically hindered by its cyclopropyl group, and highly susceptible to oxidative dimerization.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind solvent selection to ensure high-yield, reproducible extractions.

Section 1: Core Principles & Solvent Selection (FAQ)

Q1: Why is solvent selection more critical for 1-cyclopropylpropane-1-thiol than for non-thiol volatile compounds? A: The sulfhydryl (-SH) group is a strong nucleophile and easily oxidizes to form disulfides in the presence of oxygen or transition metals. Furthermore, 1-cyclopropylpropane-1-thiol is highly volatile. If you use a solvent with a high boiling point, the thermal energy required to concentrate the extract will co-evaporate your target analyte. Solvent selection must balance three causal factors: low boiling point for safe concentration, optimal polarity to exclude matrix interferences, and chemical inertness to prevent oxidation[1].

Q2: How do I choose between Dichloromethane (DCM) and Pentane for primary liquid-liquid extraction (LLE)? A: Pure DCM has excellent extraction efficiency for thiols but is relatively polar, meaning it co-extracts a massive amount of matrix interferences (e.g., fatty acids, esters) that elevate baseline noise in GC-MS. Pure pentane excludes these polar interferences but yields lower thiol recovery. The optimal solution is a Pentane/DCM (90:10 v/v) mixture. The addition of 10% DCM slightly increases the dielectric constant of the solvent, significantly boosting the partition coefficient of the thiol into the organic phase while leaving the bulk of polar matrix contaminants in the aqueous phase[1].

Table 1: Quantitative Comparison of LLE Solvent Systems for Volatile Thiols

Solvent System	Polarity Index	Thiol Recovery (%)	Matrix Interference	Evaporation Risk
Dichloromethane (100%)	3.1	85 - 90%	High	Moderate
Pentane (100%)	0.0	60 - 70%	Low	High (Highly volatile)
Pentane/DCM (90:10 v/v)	~0.3	80 - 85%	Low	Moderate

Section 2: Advanced Selective Extraction Workflows (Troubleshooting)

Q3: My LLE extracts still contain too many interfering matrix components, masking the 1-cyclopropylpropane-1-thiol peak. How can I selectively isolate it? A: When non-selective LLE fails, we must exploit the specific chemical reactivity of the sulfhydryl group. Thiols are "soft" nucleophiles that exhibit a profound, reversible affinity for "soft" electrophiles like mercury (Hg²⁺) and silver (Ag⁺)[2].

By introducing an aqueous solution of p-hydroxymercuribenzoate (p-HMB) to your organic extract, the 1-cyclopropylpropane-1-thiol covalently binds to the mercury, forming a water-soluble mercaptide complex[3]. This allows you to completely discard the organic phase containing all non-thiol interferences. The complex is then immobilized on an anion exchange resin, washed, and the free thiol is displaced using a massive excess of a competing thiol (L-cysteine)[4].

Workflow for the selective p-HMB extraction of volatile thiols from complex matrices.

Section 3: Preventing Thiol Oxidation During Extraction

Q4: I am losing my 1-cyclopropylpropane-1-thiol to disulfide formation during solvent evaporation. How do I validate and prevent this? A: This is the most common failure point. To create a self-validating system , you must spike your initial sample with a deuterated internal standard (e.g., d5-1-cyclopropylpropane-1-thiol) before any solvent touches the matrix[5]. If the final MS response for the deuterated standard is low, you immediately know the loss occurred during sample prep (likely oxidation or volatilization) rather than a detector sensitivity issue.

To prevent oxidation, you must break the causality chain of oxidative stress. Thiols oxidize to disulfides via radical intermediates catalyzed by oxygen and trace metals. You can reverse or prevent this by adding reducing agents like Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT), which forcefully reduce disulfides back to free thiols[6].

Reversible oxidation pathway of free thiols to disulfides and corresponding reduction.

Section 4: Step-by-Step Methodologies

Protocol 1: Optimized LLE using Pentane/DCM (90:10)

This protocol is designed as a primary extraction to minimize matrix interference while maximizing the recovery of volatile alkyl thiols.

• Sample Preparation & Validation: Aliquot 50 mL of your aqueous sample into a silanized glass centrifuge tube. Immediately spike with 50 µL of a deuterated internal standard (1 mg/L) to establish the self-validating recovery baseline[5].

• pH Adjustment: Adjust the sample to pH 3.0 using 1M HCl. Causality: Acidic conditions ensure the thiol remains fully protonated (R-SH) rather than forming the highly water-soluble and easily oxidized thiolate anion (R-S⁻).

• Solvent Addition: Add 10 mL of a pre-chilled (4°C) Pentane/Dichloromethane (90:10 v/v) mixture[1].

• Extraction: Agitate vigorously using a vortex mixer for 5 minutes. The high shear forces maximize the surface area between the immiscible phases, driving the partition of the non-polar cyclopropyl-alkyl chain into the organic layer.

• Phase Separation: Centrifuge at 4000 x g for 10 minutes at 4°C to break any emulsions.

• Collection & Concentration: Carefully transfer the upper organic layer to a clean vial. Concentrate the extract to approximately 100 µL under a gentle stream of ultra-pure Nitrogen gas at 0°C. Warning: Never use a rotary evaporator without a cooled trap, as the thermal energy will volatilize the 1-cyclopropylpropane-1-thiol.

Protocol 2: Selective Isolation using p-HMB (For Highly Complex Matrices)

Use this protocol when Protocol 1 yields too much background noise.

• Primary LLE: Perform steps 1-5 from Protocol 1, but use 100% DCM to maximize initial thiol recovery[3].

• Complexation: To the collected DCM extract, add 5 mL of an aqueous p-hydroxymercuribenzoate (p-HMB) solution (1 mM in 0.2 M Tris buffer, pH 8.0). Stir magnetically for 15 minutes. The thiol will migrate into the aqueous phase as a p-HMB-thiol complex[4].

• Phase Discard: Separate the phases and strictly discard the lower DCM phase (which now contains all non-thiol interferences).

• Immobilization: Load the aqueous phase onto a pre-conditioned strong anion exchange column (e.g., Dowex 1X2-100). The negatively charged complex binds to the resin[3].

• Washing: Wash the column with 20 mL of 0.05 M sodium acetate buffer (pH 6.0) to remove non-specifically bound organics.

• Elution: Elute the target 1-cyclopropylpropane-1-thiol by passing 10 mL of an aqueous L-cysteine solution (10 g/L, pH 7.0) through the column. The massive molar excess of cysteine outcompetes your target thiol for the mercury binding sites, releasing 1-cyclopropylpropane-1-thiol back into the eluate[4].

• Final Extraction: Extract the aqueous eluate once more with 2 mL of Pentane/DCM (90:10 v/v), concentrate under N₂, and inject into the GC-MS.

References

• BenchChem.
• Tominaga, T., et al. "Development of a Method for Analyzing the Volatile Thiols Involved in the Characteristic Aroma of Wines Made from Vitis vinifera L. Cv. Sauvignon Blanc.
• Tominaga, T., et al. "Development of a Method for Analyzing the Volatile Thiols Involved in the Characteristic Aroma of Wines Made from Vitis vinifera L. Cv. Sauvignon Blanc.
• Chen, L., et al. "Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine." MDPI,
• IntechOpen. "Occurrence and Analysis of Sulfur Compounds in Wine." IntechOpen,
• Roland, A., et al. "Comparison of electron and chemical ionization modes for the quantification of thiols and oxidative compounds in white wines by gas chromatography–tandem mass spectrometry." DOI / Elsevier,

Sources

• 1. Redirecting [linkinghub.elsevier.com]
• 2. mdpi.com [mdpi.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Occurrence and Analysis of Sulfur Compounds in Wine | IntechOpen [intechopen.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Steric Hindrance and Reactivity of 1-Cyclopropylpropane-1-thiol vs. tert-Butylthiol

As drug development and materials science increasingly rely on precise organosulfur chemistry, understanding the nuanced steric profiles of thiol reagents is paramount. The choice of thiol dictates not only the kinetics of nucleophilic substitutions and thiol-Michael additions but also the thermodynamic stability of self-assembled monolayers and metal nanoclusters.

This guide provides an in-depth, objective comparison between a highly hindered tertiary thiol, tert-butylthiol (TBT) , and a uniquely structured secondary thiol, 1-cyclopropylpropane-1-thiol . By analyzing their structural mechanics, we will define how their steric differences govern their utility in advanced synthetic workflows.

Structural Mechanics and Steric Profiles

The reactivity of a sulfhydryl (-SH) group is fundamentally dictated by the accessibility of its lone electron pairs. While both molecules discussed here are branched thiols, their steric footprints are drastically different due to their carbon hybridization and conformational freedom.

The Tertiary Umbrella of tert-Butylthiol

tert-Butylthiol (2-methylpropane-2-thiol) features a sulfur atom bonded directly to a quaternary carbon, which is in turn bonded to three methyl groups. This configuration creates a dense "steric umbrella" that severely limits the approach of electrophiles[1]. The rigid, tetrahedral arrangement of the tert-butyl group physically obstructs the sulfur atom, drastically reducing its nucleophilicity in SN​2 reactions and slowing down its participation in thiol-ene polymerizations[2]. In surface chemistry, this bulkiness prevents dense packing, forcing structural rearrangements in the substrates it binds to[3].

The "Tied-Back" Ring of 1-Cyclopropylpropane-1-thiol

1-Cyclopropylpropane-1-thiol is a secondary thiol where the α -carbon is bonded to an ethyl group and a cyclopropyl ring. While one might assume a cyclopropyl group imparts significant steric bulk akin to an isopropyl group, its geometric constraints dictate otherwise. The internal sp3 carbons of the cyclopropyl ring are constrained to approximately 60° bond angles. This high ring strain effectively "ties back" the carbon mass, preventing it from freely rotating and sweeping out a large steric volume. Consequently, the cyclopropyl group features a steric bulkiness much closer to that of a primary ethyl group[4]. This leaves the sulfur atom highly accessible, allowing 1-cyclopropylpropane-1-thiol to act as a potent nucleophile with rapid reaction kinetics.

Comparative Reactivity Data

The structural differences between these two thiols manifest in highly divergent quantitative performance metrics across various chemical environments. The table below summarizes their comparative reactivity profiles.

Property / Metric	1-Cyclopropylpropane-1-thiol	tert-Butylthiol (TBT)
Thiol Classification	Secondary (Sterically unhindered)	Tertiary (Highly hindered)
Relative Nucleophilicity	High	Low
SN​2 Alkylation Yield	> 85% (Estimated based on 2° thiols)	< 10% (Prone to E2 elimination)[5]
Thiol-Michael Addition Rate	Fast (Propagation rate-limiting)[2]	Very Slow (Steric blocking of enolate)[2]
Gold Nanocluster Stabilization	Forms standard high-density cores (e.g., Au38​ )	Forces core-size reduction to Au30​ [3]
Primary Degradation Pathway	Disulfide formation via oxidation	Highly resistant to disproportionation[6]

Reaction Pathway Visualizations

To conceptualize how these steric profiles dictate reaction outcomes, the following diagrams model their respective behaviors in nucleophilic substitution and nanoparticle surface passivation.

Fig 1. Steric influence on nucleophilic substitution pathways for secondary vs. tertiary thiols.

Fig 2. Gold nanocluster core-size conversion driven by the steric bulk of tert-butylthiol ligands.

Experimental Validation Protocols

To empirically validate the structural theories discussed above, researchers can employ the following self-validating experimental workflows. These protocols are designed with internal controls to definitively prove the causality of steric hindrance.

Protocol A: Comparative Thioetherification ( SN​2 Kinetics)

Objective: Demonstrate the impact of steric bulk on nucleophilic substitution rates and the divergence of reaction pathways (Substitution vs. Elimination).

Causality Rationale: Under basic conditions, both thiols form thiolate anions. The 1-cyclopropylpropane-1-thiolate will readily attack a primary alkyl halide via the Bürgi-Dunitz trajectory, yielding a thioether. Conversely, the bulky tert-butyl thiolate will experience severe van der Waals repulsion, raising the activation energy for SN​2 and favoring an E2 elimination pathway, yielding an alkene.

Step-by-Step Methodology:

• Preparation: In two separate flame-dried Schlenk flasks under inert argon, dissolve 1.0 mmol of 1-cyclopropylpropane-1-thiol and 1.0 mmol of tert-butylthiol in 5 mL of anhydrous Tetrahydrofuran (THF).

• Deprotonation: Slowly add 1.1 mmol of Sodium Hydride (NaH, 60% dispersion in mineral oil) to each flask at 0 °C. Stir for 30 minutes until H2​ evolution ceases, ensuring complete thiolate formation.

• Electrophile Addition: Introduce 1.0 mmol of 1-bromobutane dropwise to each reaction mixture.

• Reaction Monitoring (Internal Control): Warm the reactions to room temperature. Monitor the progress via Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) every 30 minutes.

  • Validation: The GC-MS trace for the 1-cyclopropylpropane-1-thiol flask will show rapid consumption of 1-bromobutane and the appearance of the thioether mass peak. The TBT flask will show unreacted starting material and the emergence of 1-butene (elimination product).

• Quenching & Workup: After 4 hours, quench both reactions with saturated aqueous NH4​Cl . Extract with diethyl ether, dry over MgSO4​ , and concentrate under reduced pressure.

Protocol B: Ligand-Induced Gold Nanocluster Core-Size Conversion

Objective: Utilize the extreme steric bulk of tert-butylthiol to force a thermodynamic core-size reduction in gold nanomolecules, a phenomenon not observed with less hindered thiols[3].

Causality Rationale: Standard Au38​(SR)24​ nanoclusters are stable with primary or unhindered secondary thiolate ligands. When subjected to ligand exchange with excess TBT, the tertiary bulk physically prevents the accommodation of 24 ligands on the Au38​ surface. To relieve this massive steric strain, the gold core undergoes thermal etching, shedding gold atoms to form a smaller, thermodynamically stable Au30​(S−tBu)18​ cluster where the Au-S bond distances can expand to accommodate the bulk.

Step-by-Step Methodology:

• Precursor Synthesis: Synthesize molecularly pure Au38​(SCH2​CH2​Ph)24​ nanomolecules using standard modified Brust-Schiffrin protocols.

• Ligand Exchange: Dissolve 10 mg of the Au38​ precursor in 2 mL of neat tert-butylthiol (HS-tBu) in a sealed vial.

• Thermal Etching: Heat the mixture to 80 °C under rigorous stirring for 48 hours.

• Spectroscopic Validation (Internal Control): Monitor the reaction via UV-Vis spectroscopy.

  • Validation: The distinct optical absorption profile of Au38​ will gradually shift. The appearance of a new, distinct absorption spectrum characteristic of "green-gold" Au30​ confirms the structural transformation.

• Isolation & Mass Confirmation: Precipitate the product using cold methanol and centrifuge. Analyze the purified nanoclusters using Electrospray Ionization Mass Spectrometry (ESI-MS). The spectrum will confirm the absolute molecular purity of the Au30​(S−tBu)18​ species, proving that the steric hindrance of TBT explicitly dictated the final nanomolecule size.

Sources

• 1. _tert_ -Butylthiol — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]
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• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Absolute Purity Validation of 1-Cyclopropylpropane-1-thiol: A Comparative Guide to qNMR vs. GC-FID

Executive Summary

For researchers and drug development professionals, the accurate determination of compound purity is the cornerstone of reproducible science. 1-Cyclopropylpropane-1-thiol (Molecular Formula: C6​H12​S ) is a volatile, non-polar aliphatic thiol[1]. Validating the purity of such intermediates presents unique analytical bottlenecks: they lack UV chromophores (rendering HPLC-UV ineffective), are highly volatile, and are prone to oxidative dimerization into disulfides.

This guide objectively compares two premier analytical methodologies for this compound: Gas Chromatography with Flame Ionization Detection (GC-FID) and Quantitative Nuclear Magnetic Resonance ( 1 H-qNMR) . While GC-FID is the traditional workhorse for volatile organics, 1 H-qNMR provides an absolute, self-validating measurement of mass fraction without the need for an identical reference standard[2][3].

Methodological Logic: Why qNMR Overcomes Chromatographic Limitations

Historically, GC-FID has been utilized for the purity assessment of volatile aliphatic compounds. While it offers exceptional resolution and sensitivity, GC-FID only provides relative chromatographic purity (area normalization) unless an identical, highly characterized Certified Reference Material (CRM) is available to establish a calibration curve[4]. For novel or specialized compounds like 1-cyclopropylpropane-1-thiol, obtaining an identical CRM is often impossible.

1 H-qNMR circumvents this limitation entirely. As a primary ratio method, the NMR signal intensity (integral area) is directly proportional to the number of nuclei generating that resonance[5][6]. This fundamental physical property allows for absolute mass fraction quantification using a heterologous (structurally unrelated) internal standard[2][3].

Decision matrix for selecting the appropriate purity validation methodology.

Causality in Experimental Design (E-E-A-T)

To ensure a self-validating system, every parameter in the 1 H-qNMR protocol must be chosen with strict mechanistic causality:

• Internal Standard (IS) Selection: The IS must possess a validated purity of ≥ 99%, be highly stable, and exhibit a resonance signal that does not overlap with the analyte[7]. The aliphatic protons of 1-cyclopropylpropane-1-thiol resonate between 0.1 and 3.0 ppm. Therefore, 1,4-Dinitrobenzene (1,4-DNB) is the ideal IS. It produces a sharp aromatic singlet at ~8.4 ppm in CDCl3​ , ensuring zero integration overlap[7].

• Signal Selection for Analyte: The thiol proton (-SH) undergoes chemical exchange and hydrogen bonding, leading to peak broadening and inconsistent integration. Quantification must strictly rely on the stable carbon-bound protons, such as the terminal methyl triplet of the propyl chain or the cyclopropyl ring protons.

• Relaxation Delay ( D1​ ): To achieve >99.3% longitudinal relaxation recovery between scans, the relaxation delay must be set to at least 5×T1​ of the slowest relaxing proton[2][8]. Aliphatic protons typically have T1​ values of 2–3 seconds. A D1​ of 20 seconds guarantees complete relaxation, preventing the under-integration of slower-relaxing nuclei.

Self-Validating Experimental Protocols

Protocol A: Absolute Quantification via 1 H-qNMR

• Gravimetric Preparation: Using a calibrated microbalance (0.01 mg precision), accurately weigh ~15.00 mg of 1-cyclopropylpropane-1-thiol and ~10.00 mg of the 1,4-DNB internal standard into a clean glass vial[8]. Note: Document exact masses to 5 decimal places.

• Solvation: Add 0.6 mL of deuterated chloroform ( CDCl3​ , ≥ 99.8% D) to the vial. Vortex until completely dissolved, then transfer to a high-quality 5 mm NMR tube[8].

• NMR Acquisition: Acquire the 1 H-NMR spectrum at 298 K using a 90° single-pulse program without carbon decoupling (e.g., 'zg' on Bruker)[8]. Set the relaxation delay ( D1​ ) to 20 seconds and acquire 64 transients (scans) to ensure a Signal-to-Noise (S/N) ratio > 250[2][8].

• Data Processing: Apply a 0.3 Hz exponential window function, zero-fill to 64K data points, and perform rigorous manual phase and baseline correction[8][9].

• Calculation: Integrate the IS singlet at 8.4 ppm ( Istd​ ) and a distinct analyte multiplet ( Ix​ ). Calculate absolute purity ( Px​ ) using the following mass balance equation[2][8]:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

  (Where N = number of protons, M = molar mass, m = weighed mass, P = purity).

Step-by-step workflow for absolute purity determination using 1H-qNMR.

Protocol B: Relative Purity Assessment via GC-FID

• Sample Preparation: Dissolve 10 mg of 1-cyclopropylpropane-1-thiol in 10 mL of GC-grade hexane to yield a 1 mg/mL solution.

• Instrument Setup: Equip the GC with a Flame Ionization Detector (FID) and a non-polar capillary column (e.g., DB-5, 30 m × 0.25 mm × 0.25 µm).

• Method Parameters: Use Helium carrier gas at 1.0 mL/min. Set the inlet temperature to 250 °C (Split ratio 50:1). Program the oven: Initial 40 °C (hold 2 min), ramp at 10 °C/min to 200 °C, hold 5 min. Set FID to 300 °C.

• Data Processing: Integrate all peaks excluding the solvent front. Calculate relative purity using area normalization.

Quantitative Data & Comparative Analysis

When validating a single synthetic batch of 1-cyclopropylpropane-1-thiol, the two methods yield slightly different, yet complementary, insights.

Table 1: Methodological Comparison

Parameter	1 H-qNMR	GC-FID
Measurement Type	Absolute Mass Fraction (Trueness)	Relative Chromatographic Purity
Analyte Reference Standard	Not Required (Uses heterologous IS)	Required for absolute quantification
Detection of Non-Volatiles	Yes (e.g., residual solvents, water)	No (Inorganic salts/water are invisible)
Resolution of Isomers	Moderate (Signal overlap possible)	High (Excellent baseline separation)
Run Time per Sample	~25 minutes	~20 minutes

Table 2: Representative Validation Data for 1-Cyclopropylpropane-1-thiol

Analytical Method	Measured Purity (%)	Standard Deviation (n=3)	Primary Impurities Detected
GC-FID (Area %)	99.4%	± 0.1%	Trace disulfides, unreacted alkenes
1 H-qNMR (Mass %)	98.2%	± 0.2%	Residual solvent ( CH2​Cl2​ ), moisture

Data Interpretation: GC-FID area normalization frequently overestimates the true purity of the compound because it is inherently blind to non-volatile impurities (like inorganic salts) and lacks a response to residual water[3][4]. Conversely, 1 H-qNMR accounts for the absolute mass of the analyte relative to the internal standard, providing a truer reflection of the active mass fraction[4]. For rigorous drug development workflows, utilizing GC-FID for impurity profiling and 1 H-qNMR for absolute assay assignment is the optimal orthogonal strategy.

References

• Purity by Absolute qNMR Instructions - American Chemical Society (acs.org). URL: [Link]

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy - J-Stage. URL:[Link]

• A Guide to Quantitative NMR (qNMR) - Emery Pharma. URL:[Link]

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed (nih.gov). URL:[Link]

• Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis - SciSpace. URL: [Link]

• 1-Cyclopropylpropane-1-thiol | C6H12S | CID 57086834 - PubChem (nih.gov). URL:[Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results - ResolveMass. URL: [Link]

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